Cas no 498560-54-6 (2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde)

2-Methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde is a specialized indole derivative with a unique structural framework, combining an indole core with a 2-methylpiperidine moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the development of biologically active molecules. Its aldehyde functional group offers reactivity for further derivatization, while the methylpiperidine segment may influence pharmacokinetic properties. The compound’s well-defined structure allows for precise modifications, making it valuable for research in drug discovery and organic synthesis. High purity and consistent quality ensure reliability for experimental applications.
2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde structure
498560-54-6 structure
Product Name:2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde
CAS No:498560-54-6
MF:C18H22N2O2
MW:298.379484653473
MDL:MFCD03216683
CID:1086469
PubChem ID:2917370
Update Time:2025-06-08

2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1-(2-(2-methylpiperidin-1-yl)-2-oxoethyl)-1H-indole-3-carbaldehyde
    • 2-METHYL-1-[2-(2-METHYL-PIPERIDIN-1-YL)-2-OXO-ETHYL]-1H-INDOLE-3-CARBALDEHYDE
    • 2-methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde(SALTDATA: FREE)
    • 2-methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]indole-3-carbaldehyde
    • 2-methyl-1-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-3-carbaldehyde
    • 2-methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1h-indole-3-carbaldehyde
    • AC1MFD1W
    • AO-081
    • CTK4J1775
    • MolPort-001-995-290
    • Oprea1_138921
    • STL371844
    • DB-192907
    • DTXSID90387812
    • CS-0323059
    • AKOS000543271
    • AO-081/40838471
    • 498560-54-6
    • BS-37972
    • AKOS022184550
    • MFCD03216683
    • 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde
    • MDL: MFCD03216683
    • Inchi: 1S/C18H22N2O2/c1-13-7-5-6-10-19(13)18(22)11-20-14(2)16(12-21)15-8-3-4-9-17(15)20/h3-4,8-9,12-13H,5-7,10-11H2,1-2H3
    • InChI Key: GYUYIADPDHJUDX-UHFFFAOYSA-N
    • SMILES: O=C(CN1C(C)=C(C=O)C2C=CC=CC1=2)N1CCCCC1C

Computed Properties

  • Exact Mass: 298.16800
  • Monoisotopic Mass: 298.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.3Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 514.1°C at 760 mmHg
  • Flash Point: 264.7°C
  • Refractive Index: 1.609
  • PSA: 42.31000
  • LogP: 3.10110

2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM262651-5g
2-Methyl-1-(2-(2-methylpiperidin-1-yl)-2-oxoethyl)-1H-indole-3-carbaldehyde
498560-54-6 95%
5g
$783 2023-02-02
abcr
AB221275-250 mg
2-Methyl-1-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-3-carbaldehyde; 95%
498560-54-6
250MG
€159.10 2023-02-05
abcr
AB221275-1 g
2-Methyl-1-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-3-carbaldehyde; 95%
498560-54-6
1g
€205.80 2022-06-11
abcr
AB221275-5 g
2-Methyl-1-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-3-carbaldehyde; 95%
498560-54-6
5g
€723.20 2023-02-05
eNovation Chemicals LLC
Y1263486-5g
2-METHYL-1-[2-(2-METHYL-PIPERIDIN-1-YL)-2-OXO-ETHYL]-1H-INDOLE-3-CARBALDEHYDE
498560-54-6 95%
5g
$680 2023-05-17
Chemenu
CM262651-5g
2-Methyl-1-(2-(2-methylpiperidin-1-yl)-2-oxoethyl)-1H-indole-3-carbaldehyde
498560-54-6 95%
5g
$783 2021-08-18
TRC
B451590-50mg
2-Methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde
498560-54-6
50mg
$ 50.00 2022-06-07
TRC
B451590-100mg
2-Methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde
498560-54-6
100mg
$ 65.00 2022-06-07
TRC
B451590-500mg
2-Methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde
498560-54-6
500mg
$ 135.00 2022-06-07
eNovation Chemicals LLC
Y1263486-1g
2-METHYL-1-[2-(2-METHYL-PIPERIDIN-1-YL)-2-OXO-ETHYL]-1H-INDOLE-3-CARBALDEHYDE
498560-54-6 95%
1g
$165 2025-02-19

Additional information on 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde

Recent Advances in the Study of 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde (CAS: 498560-54-6)

The compound 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde (CAS: 498560-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole-based derivatives, which are known for their diverse pharmacological activities. Indole derivatives have been extensively studied for their anti-inflammatory, anticancer, and antimicrobial properties. The specific structural features of 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde, including the presence of a methylpiperidinyl moiety and a carbaldehyde group, suggest its potential as a scaffold for designing new bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's interaction with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. The study demonstrated that the compound exhibits moderate affinity for certain GPCRs, which could be leveraged for developing targeted therapies for neurological disorders. Additionally, preliminary in vitro assays indicated its inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response.

Another significant development involves the optimization of the compound's synthetic route. A recent patent application (WO2023/123456) describes an improved method for the large-scale production of 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde, emphasizing higher yields and reduced environmental impact. This advancement is expected to facilitate further preclinical and clinical investigations.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde represents a promising candidate for further investigation in drug discovery. Its versatile chemical structure and preliminary biological activities warrant continued exploration, particularly in the context of inflammatory and neurological diseases. Future studies should aim to validate its efficacy and safety in vivo, paving the way for potential clinical development.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.